Cas no 1988877-35-5 (4-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol)

• Product Name: 4-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol
• CAS No: 1988877-35-5
• MF: C₁₀H₅F₄NOS
• MW: 263.211415052414
• CID: 5163100
• Update Time: 2025-05-22

4-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-fluoro-2-[2-(trifluoromethyl)-5-thiazolyl]-
• 4-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol

• Inchi： 1S/C10H5F4NOS/c11-5-1-2-7(16)6(3-5)8-4-15-9(17-8)10(12,13)14/h1-4,16H
• InChI Key： URMVZVWKDWFQAC-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(F)C=C1C1SC(C(F)(F)F)=NC=1

Additional information on 4-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol

Comprehensive Overview of 4-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol (CAS No. 1988877-35-5)

The compound 4-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol (CAS No. 1988877-35-5) is a fluorinated thiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in medicinal chemistry and crop protection. Its molecular structure combines a phenol moiety with a trifluoromethyl-thiazole group, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the scientific community has shown growing interest in fluorinated heterocycles, particularly those containing thiazole rings, due to their enhanced metabolic stability and bioavailability. The presence of both fluoro and trifluoromethyl groups in 4-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol contributes to its lipophilicity, which is a critical factor in optimizing drug-like properties. Researchers are actively exploring its role in the development of kinase inhibitors and antimicrobial agents, aligning with the current trends in precision medicine and antibiotic resistance solutions.

From a synthetic chemistry perspective, CAS No. 1988877-35-5 serves as a valuable building block for constructing complex molecules. Its thiazole-phenol scaffold is particularly attractive for designing small-molecule therapeutics, as evidenced by its use in fragment-based drug discovery. The compound’s reactivity allows for further functionalization, enabling the creation of derivatives with tailored properties for specific applications. This adaptability makes it a focal point in high-throughput screening campaigns aimed at identifying novel bioactive compounds.

The agrochemical industry has also recognized the potential of 4-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol in developing next-generation pesticides and herbicides. Fluorinated compounds are known for their ability to enhance the efficacy and environmental profile of agrochemicals, addressing the global need for sustainable farming practices. Its thiazole core is particularly effective in targeting pest-specific enzymes, reducing off-target effects and promoting eco-friendly agriculture.

In the context of material science, this compound’s unique electronic properties, driven by its fluorine and thiazole components, make it a candidate for advanced applications such as organic electronics and photovoltaic materials. Researchers are investigating its potential in light-emitting diodes (LEDs) and solar cells, where fluorinated aromatics play a pivotal role in improving device performance. This interdisciplinary relevance underscores the compound’s versatility beyond traditional chemical applications.

As the demand for specialty chemicals continues to rise, CAS No. 1988877-35-5 is poised to play a critical role in innovation across multiple industries. Its synthesis, characterization, and application studies are frequently discussed in peer-reviewed journals, reflecting its importance in contemporary research. For those interested in structure-activity relationships (SAR) or molecular design, this compound offers a rich platform for exploration and discovery.

In summary, 4-fluoro-2-2-(trifluoromethyl)-1,3-thiazol-5-ylphenol represents a compelling example of how fluorinated heterocycles can drive advancements in drug development, agrochemical innovation, and material science. Its multifaceted applications and robust chemical properties make it a subject of ongoing investigation, with promising prospects for future breakthroughs.